Cas no 17243-13-9 (5-(Chlorosulfonyl)-2-hydroxybenzoic acid)

• Product Name: 5-(Chlorosulfonyl)-2-hydroxybenzoic acid
• CAS No: 17243-13-9
• MF: C₇H₅ClO₅S
• MW: 236.629600286484
• MDL: MFCD00052974
• CID: 87810
• PubChem ID: 2777240
• Update Time: 2025-06-08

5-(Chlorosulfonyl)-2-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Chlorosulfonyl)-2-hydroxybenzoic acid
• 5-(Chlorosulfonyl)salicylic acid
• 5-Chlorosulfonyl-2-hydroxybenzoic acid
• 5-Chlorosulfonyl-2-hydroxy-benzoic acid
• AURORA 23307
• BUTTPARK 49\07-51
• TIMTEC-BB SBB010137
• 5-(Chlorosulphonyl)salicylic acid
• 5-CHLOROSULPHONYL-2-HYDROXYBENZOIC ACID
• 2-Hydroxy-5-(chlorosulfonyl)benzoic acid
• Benzoic acid, 5-(chlorosulfonyl)-2-hydroxy-
• OTAVA-BB BB7110952608
• Benzoic acid,5-(chlorosulfonyl)-2-hydroxy-
• BP-13173
• 5-(Chlorosulfonyl)-2-hydroxybenzoic acid, AldrichCPR
• MFCD00052974
• A18305
• EN300-05542
• PS-10866
• Z57720989
• FT-0620338
• 2-Hydroxy-5-chlorosulfonylbenzoic acid
• 17243-13-9
• SCHEMBL1020899
• 5-(Chlorosulphonyl)-2-hydroxybenzoic acid
• J-010821
• SJXHSFSHNKFRLN-UHFFFAOYSA-N
• BB 0237910
• 5-(Chlorosulfonyl)-2-hydroxybenzoicacid
• DTXSID00380430
• 4-hydroxy-3-carboxybenzenesulfonyl chloride
• AKOS000273691
• DB-043899
• STL363254
• 5-(chlorosulfonyl) salicylic acid

• MDL： MFCD00052974
• Inchi： 1S/C7H5ClO5S/c8-14(12,13)4-1-2-6(9)5(3-4)7(10)11/h1-3,9H,(H,10,11)
• InChI Key： SJXHSFSHNKFRLN-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=C(C(=O)O)C=1)O)(=O)=O

Computed Properties

• Exact Mass: 235.95500
• Monoisotopic Mass: 235.955
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing
• Topological Polar Surface Area: 100A^2

Experimental Properties

• Color/Form: Uncertain
• Density: 1.7±0.1 g/cm3
• Melting Point: 171-174°C
• Boiling Point: 434.6±40.0 °C at 760 mmHg
• Flash Point: 216.6±27.3 °C
• Refractive Index: 1.621
• PSA: 100.05000
• LogP: 2.09870
• Solubility: Uncertain

5-(Chlorosulfonyl)-2-hydroxybenzoic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：3261
• Hazard Category Code： 34-36
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• Risk Phrases：R34
• Packing Group：III
• Safety Term：8
• HazardClass：8
• PackingGroup：III
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on 5-(Chlorosulfonyl)-2-hydroxybenzoic acid

Introduction to 5-(Chlorosulfonyl)-2-hydroxybenzoic acid (CAS No. 17243-13-9)

5-(Chlorosulfonyl)-2-hydroxybenzoic acid, with the CAS number 17243-13-9, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a chlorosulfonyl group and a hydroxyl group attached to a benzoic acid backbone. These functional groups contribute to its diverse chemical properties and potential applications in various scientific and industrial domains.

The molecular formula of 5-(Chlorosulfonyl)-2-hydroxybenzoic acid is C₇H₅ClO₅S, and its molecular weight is approximately 240.67 g/mol. The compound is a white crystalline solid at room temperature and is soluble in water and polar organic solvents such as methanol and dimethyl sulfoxide (DMSO). Its solubility properties make it suitable for various chemical reactions and analytical techniques.

In recent years, 5-(Chlorosulfonyl)-2-hydroxybenzoic acid has been extensively studied for its potential applications in pharmaceutical research. One of the key areas of interest is its use as an intermediate in the synthesis of novel drugs and drug candidates. The chlorosulfonyl group can be readily converted into other functional groups through various chemical transformations, making it a valuable building block in organic synthesis.

A notable application of 5-(Chlorosulfonyl)-2-hydroxybenzoic acid is in the development of anti-inflammatory drugs. Research has shown that compounds derived from this molecule exhibit potent anti-inflammatory activity, which can be beneficial in treating conditions such as arthritis and other inflammatory disorders. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 5-(Chlorosulfonyl)-2-hydroxybenzoic acid demonstrated significant inhibition of cyclooxygenase (COX) enzymes, which are key targets in the inflammatory pathway.

Beyond pharmaceutical applications, 5-(Chlorosulfonyl)-2-hydroxybenzoic acid has also been explored for its potential use in environmental chemistry. The compound's ability to form stable complexes with metal ions makes it useful in the development of sensors for detecting heavy metals in water and soil samples. A recent study published in Environmental Science & Technology highlighted the effectiveness of 5-(Chlorosulfonyl)-2-hydroxybenzoic acid-based sensors in detecting trace amounts of lead and mercury, which are common environmental pollutants.

In the field of materials science, 5-(Chlorosulfonyl)-2-hydroxybenzoic acid has been investigated for its potential use in the synthesis of functional polymers. The presence of reactive functional groups allows for the creation of polymers with tailored properties, such as enhanced mechanical strength or improved thermal stability. A study published in Polymer Chemistry demonstrated that copolymers containing 5-(Chlorosulfonyl)-2-hydroxybenzoic acid units exhibited superior performance in terms of mechanical properties and chemical resistance compared to traditional polymers.

The synthesis of 5-(Chlorosulfonyl)-2-hydroxybenzoic acid typically involves several steps, including the chlorination of salicylic acid followed by sulfonation. The reaction conditions must be carefully controlled to ensure high yields and purity of the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing the use of hazardous reagents and minimizing waste generation.

In conclusion, 5-(Chlorosulfonyl)-2-hydroxybenzoic acid (CAS No. 17243-13-9) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers working in pharmaceuticals, environmental chemistry, materials science, and beyond. As ongoing research continues to uncover new properties and applications, the importance of this compound is likely to grow even further.